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Compound of Interest

Compound Name: vegetan

Cat. No.: B1167554 Get Quote

Disclaimer: The term "vegetan" is not a recognized chemical substance in laboratory contexts.

This document assumes the query refers to Tannic Acid (also known as tannin or gallotannin), a

common plant-derived polyphenol used in research. All safety and handling information

provided herein pertains to Tannic Acid.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Tannic Acid. It offers procedural, step-

by-step guidance for safe operations and disposal.

Immediate Safety and Hazard Information
Tannic acid is a yellowish-tan powder that can pose several health risks. It is known to cause

serious eye irritation and skin irritation.[1][2] Ingestion and inhalation may be harmful,

potentially leading to respiratory tract irritation.[3] While not classified as acutely toxic, chronic

exposure may affect the liver and kidneys.[3][4] It is also recognized as being harmful to

aquatic life, with long-lasting effects.[1][5]
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Consistent use of appropriate PPE is mandatory to minimize exposure. The required

equipment is detailed below.

PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields, tested and approved

under standards like NIOSH

(US) or EN 166 (EU).[3][5]

Protects against dust particles

and splashes, preventing

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber) and a clean, body-

covering lab coat or overalls.

[6] An apron is recommended

when handling concentrates.

[7]

Prevents skin contact, which

can cause irritation.[1]

Contaminated gloves should

be disposed of properly after

use.[3][5]

Respiratory Protection

Generally not required in well-

ventilated areas.[8] If dust is

generated, use a NIOSH-

approved N95 or P1 type

particulate respirator.[3][9]

Minimizes inhalation of

airborne powder, which can

cause respiratory tract

irritation.[3]

Operational and Disposal Plans
Proper handling, storage, and disposal are critical for maintaining a safe laboratory

environment.

Handling and Storage Protocol
Ventilation: Always handle tannic acid in a well-ventilated area, preferably within a chemical

fume hood to minimize dust exposure.[3][10]

Avoid Dust Formation: Take measures to prevent the generation and accumulation of dust.[1]

[3] Avoid actions like shaking or pouring vigorously from a height.
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Ignition Sources: Keep away from heat and sources of ignition, as it may form combustible

dust concentrations in the air.[1]

Hygienic Practices: Wash hands thoroughly after handling and before breaks.[1][3] Do not

eat, drink, or smoke in the work area.[1][10]

Storage: Store in a cool, dry, and well-ventilated place.[1][9] Keep the container tightly closed

and protected from air, light, and moisture.[4][10]

Waste Disposal Plan
Tannic acid and its container must be disposed of as hazardous waste.[2]

Do not allow the product to enter drains or waterways, as it is harmful to aquatic organisms.

[2][3][5]

Solid Waste: Collect solid tannic acid waste in a suitable, labeled, and closed container for

disposal.[3]

Solutions: Offer surplus and non-recyclable solutions to a licensed disposal company.[3][5]

Some protocols allow for incineration in a chemical incinerator equipped with an afterburner

and scrubber.[5]

Contaminated Packaging: Handle contaminated containers in the same way as the

substance itself and dispose of them accordingly.[2]

Experimental Protocols
Workflow for Safe Handling of Tannic Acid
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Diagram 1: General Workflow for Handling Tannic Acid
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Caption: General Workflow for Handling Tannic Acid.
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Protocol for Accidental Spill Response
In the event of a spill, a structured response is crucial to ensure safety and prevent

environmental contamination.

Evacuate: Keep unnecessary personnel away from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Wear appropriate PPE, including respiratory protection, before attempting to clean

the spill.[10]

Contain: Prevent the spill from entering drains or waterways.[1]

Clean-up: For solid spills, gently sweep or scoop the material into a suitable container for

disposal, avoiding dust creation.[3][10] Moistening with water can help reduce airborne dust.

[4]

Decontaminate: Clean the affected area thoroughly.

Dispose: The collected waste must be disposed of as hazardous material.[10]

Spill Response Logical Relationship
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Diagram 2: Tannic Acid Spill Response Plan
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Caption: Tannic Acid Spill Response Plan.
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Quantitative Data
The following table summarizes key quantitative safety and physical data for Tannic Acid.

Data Point Value Significance Source(s)

Acute Oral Toxicity

(LD50)
2,260 mg/kg (Rat)

Indicates moderate

toxicity if ingested.
[1]

Aquatic Toxicity

(LC50)

37 mg/L (96 h,

Gambusia affinis)

Demonstrates that the

substance is harmful

to aquatic life.

[1][2]

Flash Point 199 °C

The lowest

temperature at which

vapors can ignite in

air.

[1]

Auto-ignition

Temperature
470 °C

The temperature at

which the material will

spontaneously ignite

without an external

ignition source.

[1]

Molecular Formula C₇₆H₅₂O₄₆
Chemical formula for

tannic acid.
[3][5]

Molecular Weight 1701.20 g/mol
The mass of one mole

of the substance.
[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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